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Compound of Interest

Compound Name: 1,1,3,3-Tetraisopropyldisiloxane

Cat. No.: B103293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1,3,3-tetraisopropyldisiloxane,
a key organosilicon compound. This document details its chemical identifiers, physical
properties, and a significant synthetic transformation. It is intended to be a valuable resource
for professionals in research and development.

Core Chemical Identifiers

1,1,3,3-Tetraisopropyldisiloxane is a symmetrically substituted disiloxane characterized by
the presence of four isopropyl groups attached to the silicon atoms. These bulky alkyl groups
confer specific reactivity and solubility properties to the molecule.
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Identifier Value

CAS Number 18043-71-5

IUPAC Name {[Bis(propan-2-yl)silylJoxy}bis(propan-2-yl)silane

Molecular Formula C12H300Si2

Molecular Weight 246.54 g/mol

PubChem CID 6329600

inChi InChl=1S/C12H280Si2/c1-9(2)14(10(3)4)13-
15(11(5)6)12(7)8/h9-12H,1-8H3

InChlKey GSKVLVXXJRINAN-UHFFFAOYSA-N

SMILES CC(C)--INVALID-LINK--O--INVALID-LINK--

c(c)C

Physicochemical Properties

The physical properties of 1,1,3,3-tetraisopropyldisiloxane are influenced by its molecular
structure, including its moderate molecular weight and the presence of nonpolar isopropyl

groups.
Property Value Reference
Boiling Point 129-130 °C at 6 mmHg
Density 0.831 g/mL at 25 °C
Refractive Index n20/D 1.433

Synthesis and Reactions

While the direct synthesis of 1,1,3,3-tetraisopropyldisiloxane can be achieved through the
hydrolysis of corresponding halosilanes, a well-documented and significant reaction is its use
as a precursor to 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane. This dichlorinated analog is a
widely used protecting group in organic synthesis, particularly in nucleoside and carbohydrate
chemistry.
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Experimental Protocol: Chlorination of 1,1,3,3-
Tetraisopropyldisiloxane

The following protocol describes the synthesis of 1,3-dichloro-1,1,3,3-
tetraisopropyldisiloxane from 1,1,3,3-tetraisopropyldisiloxane.

Materials:

e 1,1,3,3-Tetraisopropyldisiloxane
 Trichloroisocyanuric acid (TCCA)
o Tetrahydrofuran (THF), anhydrous
Procedure:

o Under an inert atmosphere (e.g., argon or nitrogen), a flask is charged with 1,1,3,3-
tetraisopropyldisiloxane and anhydrous THF (approximately 20 mL of THF per gram of
disiloxane).

e The mixture is cooled to -20 °C using a suitable cooling bath.

 Trichloroisocyanuric acid (TCCA) is added in small portions to the stirred solution. An excess
of TCCA is used (1 equivalent of TCCA per equivalent of siloxane).

 After the addition of TCCA is complete, the reaction mixture is stirred for an additional 15
minutes at -20 °C.

e The cooling bath is then removed, and the solution is allowed to warm to room temperature.

e The solvent (THF) and any unreacted TCCA are removed under reduced pressure. It is
important to perform this step promptly to avoid product degradation.

This procedure provides a high-yield conversion to the dichlorinated product.
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Caption: Synthetic pathway for the chlorination of 1,1,3,3-tetraisopropyldisiloxane.

Applications in Synthesis
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1,1,3,3-Tetraisopropyldisiloxane primarily serves as a precursor to the versatile protecting
group, 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDSIClz). The resulting
tetraisopropyldisiloxane-1,3-diyl (TIPDS) group is extensively used in synthetic organic
chemistry.

The TIPDS group is particularly valuable for the simultaneous protection of 1,2- and 1,3-diols.
Its bulky isopropyl groups provide steric hindrance, which influences the regioselectivity of its
introduction and subsequent reactions at other positions of the molecule. This has found
significant application in the synthesis of complex molecules, including:

» Nucleoside Chemistry: The TIPDS group is a cornerstone for the protection of the 3'- and 5'-
hydroxyl groups of ribonucleosides, enabling selective modifications at the 2'-position.

o Carbohydrate Chemistry: It is employed as a protecting group for diols in various
monosaccharides, facilitating regioselective synthesis.

e Natural Product Synthesis: The selective protection of diols by the TIPDS group is a key
strategy in the total synthesis of various natural products.

Conclusion

1,1,3,3-Tetraisopropyldisiloxane is a valuable organosilicon reagent, primarily functioning as
a precursor to the widely used TIPDS protecting group. The ability of the TIPDS group to
selectively protect diols has made it an indispensable tool in the synthesis of complex organic
molecules, particularly in the fields of nucleoside and carbohydrate chemistry. This guide
provides essential information for researchers and developers working with this important
compound and its derivatives.

 To cite this document: BenchChem. [An In-depth Technical Guide to 1,1,3,3-
Tetraisopropyldisiloxane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103293#1-1-3-3-tetraisopropyldisiloxane-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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